Cas no 1496547-56-8 (2-[2-methoxy-5-(methylsulfonyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane)

• Product Name: 2-[2-methoxy-5-(methylsulfonyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
• CAS No: 1496547-56-8
• MF: C₁₄H₂₁BO₅S
• MW: 312.189543485641
• CID: 2134014
• Update Time: 2025-05-21

2-[2-methoxy-5-(methylsulfonyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[2-methoxy-5-(methylsulfonyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
• 1,3,2-Dioxaborolane, 2-[2-methoxy-5-(methylsulfonyl)phenyl]-4,4,5,5-tetramethyl-

• Inchi： 1S/C14H21BO5S/c1-13(2)14(3,4)20-15(19-13)11-9-10(21(6,16)17)7-8-12(11)18-5/h7-9H,1-6H3
• InChI Key： GHWXQFSASSQAGM-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(S(C)(=O)=O)=CC=C1OC

Additional information on 2-[2-methoxy-5-(methylsulfonyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane

Comprehensive Guide to 2-[2-Methoxy-5-(Methylsulfonyl)Phenyl]-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane (CAS No. 1496547-56-8)

2-[2-Methoxy-5-(methylsulfonyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1496547-56-8) is a highly specialized boronic ester compound widely used in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of organoboron compounds, which are known for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. With its unique structural features, including a methoxy group and a methylsulfonyl moiety, this compound has garnered significant attention in drug discovery and advanced material development.

The growing interest in boron-containing compounds is driven by their applications in catalysis, medicinal chemistry, and functional materials. Researchers frequently search for "boronic ester applications," "CAS 1496547-56-8 uses," and "2-[2-methoxy-5-(methylsulfonyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane synthesis" to explore its potential. This compound's stability and reactivity make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of kinase inhibitors and other bioactive agents.

One of the key advantages of 2-[2-methoxy-5-(methylsulfonyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is its compatibility with palladium-catalyzed reactions, which are essential for constructing carbon-carbon bonds in drug molecules. The presence of the methylsulfonyl group enhances its solubility and reactivity, making it a preferred choice for researchers working on targeted therapies and precision medicine. Recent trends in AI-driven drug discovery have further highlighted the importance of such boron-based building blocks in accelerating the development of novel therapeutics.

In addition to pharmaceutical applications, this compound is also explored in advanced material science. Its ability to form stable complexes with transition metals opens doors for its use in OLEDs, sensors, and catalysts. The methoxy-substituted aromatic ring contributes to its electronic properties, making it a candidate for organic electronics and photovoltaic devices. As sustainability becomes a focal point in chemical research, the demand for efficient and reusable boron-based catalysts continues to rise.

Handling and storage of 2-[2-methoxy-5-(methylsulfonyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane require standard laboratory precautions. It should be stored in a cool, dry place under inert conditions to maintain its stability. Researchers often inquire about "CAS 1496547-56-8 safety data" and "boronic ester handling guidelines," emphasizing the need for clear and accessible information. Proper documentation, including MSDS and analytical certificates, ensures safe and effective use in various applications.

The market for boron-containing compounds is expanding, driven by advancements in drug discovery and renewable energy technologies. Companies specializing in fine chemicals and custom synthesis are increasingly offering 1496547-56-8 as a high-purity reagent to meet the demands of academic and industrial researchers. With ongoing studies exploring its potential in cancer research and neurological disorders, this compound remains at the forefront of innovation in chemical sciences.

In summary, 2-[2-methoxy-5-(methylsulfonyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1496547-56-8) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and catalysis. Its unique properties and compatibility with modern synthetic methods make it a valuable asset for researchers aiming to develop next-generation therapeutics and functional materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of chemistry and biotechnology.